Cas no 80946-07-2 (Benzenecarboximidamide, N-ethyl-2-mercapto-)

• Product name: Benzenecarboximidamide, N-ethyl-2-mercapto-
• CAS No: 80946-07-2
• MF: C₉H₁₂N₂S
• MW: 180.26998
• CID: 704735
• PubChem ID: 136229038

Benzenecarboximidamide, N-ethyl-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, N-ethyl-2-mercapto-
• 6-[amino(ethylamino)methylidene]cyclohexa-2,4-diene-1-thione
• 80946-07-2
• DTXSID10840237

• Inchi： InChI=1S/C9H12N2S/c1-2-11-9(10)7-5-3-4-6-8(7)12/h3-6,12H,2H2,1H3,(H2,10,11)
• InChI Key： CIYITUDDPUFIHE-UHFFFAOYSA-N
• SMILES： CCN=C(C1=CC=CC=C1S)N

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.4Ų